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Compound of Interest

Compound Name: Red-CLA

Cat. No.: B3030312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Red-CLA
chemiluminescent probe for the detection and quantification of superoxide (O₂•⁻), a key

reactive oxygen species (ROS) implicated in cellular oxidative stress. This document details the

probe's mechanism of action, presents available quantitative data, and offers generalized

experimental protocols. Additionally, it provides visualizations of the probe's function and its

potential application in relevant signaling pathways.

Introduction to Red-CLA
Red-CLA is a chemiluminescent probe designed for the sensitive detection of superoxide

radicals. Derived from coelenterazine, Red-CLA offers a long-wavelength emission at

approximately 610 nm upon reaction with O₂•⁻, which minimizes interference from

autofluorescence in biological samples.[1] Its high signal-to-noise ratio and specificity for

superoxide make it a valuable tool for studying oxidative stress in various cellular models.

Chemical and Physical Properties of Red-CLA
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Property Value

Chemical Formula C₅₀H₅₁N₇O₉S₂

IUPAC Name

4-[2-[4-[4-(3-hydroxy-2-methylimidazo[1,2-

a]pyrazin-6-

yl)phenoxy]butanoylamino]ethylsulfamoyl]-2-(3-

oxa-23-aza-9-

azoniaheptacyclo[17.7.1.1⁵,⁹.0²,¹⁷.0⁴,¹⁵.0²³,²⁷.0¹³,

²⁸]octacosa-1(27),2(17),4,9(28),13,15,18-

heptaen-16-yl)benzenesulfonate

Molar Mass 958.1 g/mol

Appearance Gray to dark purple to black powder/crystal

Chemiluminescence Emission Max ~610 nm[1]

Mechanism of Action
The chemiluminescence of Red-CLA is triggered by its specific reaction with superoxide

anions. This reaction leads to the formation of an unstable dioxetanone intermediate. The

subsequent decomposition of this intermediate results in an electronically excited product that,

upon relaxation to its ground state, emits light in the red region of the spectrum.
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Chemiluminescent Reaction

Red-CLA

Dioxetanone Intermediate

+ O₂•⁻

Superoxide (O₂•⁻)

Excited State Product

Decomposition

Ground State Product

Relaxation

Light Emission (~610 nm)
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Experimental Workflow

1. Culture Cells

2. Load Cells with Red-CLA

3. Induce Oxidative Stress
(e.g., with PMA or Antimycin A)

4. Measure Chemiluminescence
(610 nm)

5. Analyze Data
(Normalize and Compare to Controls)
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ROS-Mediated NF-κB Activation
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Mitochondrial Apoptosis Pathway

Cellular Stress

Mitochondrial Dysfunction

Increased Mitochondrial O₂•⁻
[Detected by Red-CLA]
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Caspase Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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